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Compound of Interest

Compound Name: P-Toluenesulfonic acid

Cat. No.: B7769744

An In-depth Technical Guide to p-Toluenesulfonic Acid Monohydrate: Properties and
Applications

Introduction

p-Toluenesulfonic acid monohydrate (TsOH-H20), also known as tosylic acid, is a strong
organic acid widely utilized as a catalyst and intermediate in organic synthesis.[1] With the
chemical formula CH3CesH4aSOsH-H20, it presents as a white, crystalline solid that is soluble in
water, alcohols, and other polar organic solvents.[2][3] Unlike many strong mineral acids, TsSOH
is non-oxidizing, solid, and non-corrosive, making it a convenient and safer alternative for a
multitude of chemical transformations.[4][5][6] Its robust acidity, ease of handling, and versatility
have established it as an indispensable tool for researchers, chemists, and professionals in
drug development and the broader chemical industry.[4][7]

This guide provides a comprehensive overview of the properties, core applications, and
experimental protocols associated with p-toluenesulfonic acid monohydrate.

Properties of p-Toluenesulfonic Acid Monohydrate

p-Toluenesulfonic acid is a strong organic acid, approximately one million times stronger than
benzoic acid.[1] It is most commonly supplied as the monohydrate.[1]

Physical and Chemical Properties

The key physical and chemical properties are summarized in the table below.
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Property Value References
4-methylbenzenesulfonic
IUPAC Name _ [8]
acid;hydrate
Tosylic acid, PTSA, p-TsOH,
Synonyms i ) [1]
Tosic acid
CAS Number 6192-52-5 [11[7]
Molecular Formula C7H1004S [819]
Molar Mass 190.22 g/mol [1][8]
Appearance White/colorless crystalline solid  [1][2][10]
Melting Point 103-107 °C (217-225 °F) [1]
Boiling Point 140 °C (284 °F) at 20 mmHg [1]
Density 1.24 g/cm3 [1][11]
-2.8 (in water, ref for
pKa o [1]
benzenesulfonic acid)
Highly soluble in water (67
/100 mL), alcohols, and other
Solubility polar organic solvents.[1][3]

[10] Insoluble in nonpolar
solvents like ether.[2][10]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of the compound.
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Spectrum Key Features and Peaks References

Spectra available in databases
1H NMR _ [8][12]
like SpectraBase.

Spectra available in databases
13C NMR ] [8]
like SpectraBase.

Infrared spectra are available
in the Coblentz Society's

IR Spectrum ) [B1I91[13]
collection and other

databases.

Core Applications in Organic Synthesis

The efficacy of TSOH-HzO lies in its role as a strong, "organic-soluble" acid catalyst.[1] It is a
cornerstone reagent for a vast number of transformations in organic chemistry, particularly in
the synthesis of pharmaceuticals and fine chemicals.[7][14][15]

Esterification and Transesterification

TsOH-H:z20 is a classic and highly effective catalyst for Fischer-Speier esterification and
transesterification reactions.[1][7][16][17] It operates by protonating the carbonyl oxygen of the
carboxylic acid or ester, which enhances the electrophilicity of the carbonyl carbon, making it
more susceptible to nucleophilic attack by an alcohol.[5][18] This catalytic role is fundamental in
synthesizing a wide range of esters, from simple flavor compounds to complex pharmaceutical
intermediates.[18]

Catalytic cycle of p-TsOH in Fischer esterification.

Acetalization and Ketalization

TsOH-Hz20 is an excellent catalyst for the formation of acetals and ketals, which are common
protecting groups for aldehydes and ketones.[1][5][10] The reaction involves the acid-catalyzed
addition of an alcohol or diol to the carbonyl group, a critical step in multi-step syntheses where
the carbonyl functionality needs to be masked.[5]

Protection and Deprotection of Alcohols
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The tosyl group (Ts), derived from p-toluenesulfonic acid, is a widely used protecting group
for alcohols.[1] Alcohols can be converted to tosylates by reacting them with 4-toluenesulfonyl
chloride in the presence of a base.[1] Tosylates are excellent leaving groups in nucleophilic
substitution and elimination reactions, and this reactivity allows for the deoxygenation of
alcohols.[1]

Furthermore, TSOH-H20 is used as a catalyst for protecting alcohols with other groups, such as
tetrahydropyran (THP).[19][20] It is also effective in the deprotection of acid-labile groups like
the Boc (tert-butyloxycarbonyl) group from amines.[5]

Starting Material

Contains sensitive -OH group

Protection Step
(DHP, cat. TsOH)

Protected Alcohol
-OH is now -OTHP

Chemical Transformation
(Reaction on another part of the molecule)

Transformed Molecule

Other functional groups modified

Deprotection Step
(Aqueous acid, e.g., TsOH)

Final Product
-OTHP is converted back to -OH
Click to download full resolution via product page

Logic of a protection/deprotection sequence using p-TsOH.

Other Key Syntheses

The utility of TSOH-H20 extends to a wide range of other reactions, including:
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» Polymerization and depolymerization reactions.[21]
e Rearrangement reactions.[7]

» Synthesis of heterocyclic compounds such as piperidines, pyrazoles, and quinazolinones.[4]
[22]

o One-pot, multi-component reactions, which are highly valued for their efficiency in building
molecular complexity.[4][23]

Experimental Protocols

Detailed methodologies are essential for reproducibility. Below are example protocols for
common applications of TSOH-H20.

Protocol: THP Protection of a Primary Alcohol

This protocol describes a general procedure for the protection of a primary alcohol using 3,4-
dihydro-2H-pyran (DHP) catalyzed by TsOH-H20.[19]

o Preparation: To a stirred solution of the primary alcohol (1.0 equivalent) in anhydrous
dichloromethane (CH2Cl2), add 3,4-dihydro-2H-pyran (DHP, 1.2 equivalents) at room
temperature.

o Catalysis: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.05
equivalents).

o Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction
using Thin Layer Chromatography (TLC). The reaction is typically complete within 30-60
minutes.

e Work-up: Upon completion, quench the reaction by adding a saturated aqueous solution of
sodium bicarbonate.

o Extraction: Separate the organic layer and extract the aqueous layer with CH2Cl=.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and
concentrate under reduced pressure to yield the THP-protected alcohol.
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Reaction Setup
Dissolve alcohol (1.0 eq)
in anhydrous CH2Cl2
[Add DHP (1.2 eq)]

[Add cat. TsSOH-H20 (0.05 eq)]

Process

v

Stir at room temperature
(30-60 min)

Monitor by TLC

Reaction complete

Work-up &qurification

[Quench with sat. NaH603j
Separate layers & extract
aqueous phase with CH2Clz

Combine organic layers,
dry, filter, and concentrate

Obtain THP-protected alcohol

Click to download full resolution via product page

General experimental workflow for THP protection.
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Protocol: Fischer-Speier Esterification

This protocol outlines a general procedure for synthesizing esters from a carboxylic acid and an
alcohol.[24]

e Preparation: In a round-bottom flask equipped with a Dean-Stark apparatus and condenser,
combine the carboxylic acid (1.0 equivalent), the alcohol (often used as the solvent or in
excess), and a suitable azeotroping solvent like toluene.

o Catalysis: Add a catalytic amount of p-toluenesulfonic acid monohydrate (0.01-0.05
equivalents).

o Reaction: Heat the mixture to reflux. Water formed during the reaction will be removed
azeotropically and collected in the Dean-Stark trap, driving the equilibrium towards the ester
product.

» Monitoring: Monitor the reaction progress by TLC or by observing the amount of water
collected.

o Work-up: Once the reaction is complete, cool the mixture to room temperature. Wash the
solution with a saturated aqueous solution of sodium bicarbonate to neutralize the acid
catalyst, followed by washing with brine.

 Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the
solvent under reduced pressure. The crude ester can be further purified by distillation or
column chromatography if necessary.

Industrial Applications

Beyond its role in laboratory-scale synthesis, TSOH-H:20 is a valuable component in numerous
industrial sectors.[21]

» Resins and Polymers: It serves as an effective catalyst for polymerization and curing
reactions in the manufacturing of epoxy resins, amino resins, and various coatings.[21][25]
[26]
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e Pharmaceuticals: It is a critical reagent and intermediate in the large-scale synthesis of
active pharmaceutical ingredients (APIs).[15][25]

o Other Industries: It also finds use in the production of dyes, plasticizers, cosmetics, and
adhesives.[2][21][25]

Safety and Handling

p-Toluenesulfonic acid monohydrate is a corrosive substance that requires careful handling.
[2][27]

GHS Hazard Information

Precautionary

Pictogram GHS Code Hazard Statement

Statements
Causes skin irritation.

_ , P261, P280,

GHSO07: Exclamation Causes serious eye
H315, H319, H335 o P302+P352,

mark irritation. May cause

P305+P351+P338

respiratory irritation.

(References:[1])

Handling and Storage

» Handling: Use in a well-ventilated area.[28][29] Wear appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a face shield.[28] Avoid breathing
dust and prevent contact with skin and eyes.[27][29]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[10][28]
[30] It is hygroscopic and should be protected from moisture.[1][2][22] Store away from
incompatible materials such as strong bases and strong oxidizing agents.[2][28]

Conclusion

p-Toluenesulfonic acid monohydrate is a powerful and versatile strong organic acid. Its solid
nature, ease of handling, high acidity, and solubility in organic solvents make it an
indispensable catalyst for a vast array of chemical transformations.[5][7] From fundamental

© 2025 BenchChem. All rights reserved. 8/11 Tech Support


https://www.nbinno.com/article/other-organic-chemicals/pts-monohydrate-key-intermediate-pharma-synthesis-lg
https://betonnutrition.com/product/p-toluenesulfonic-acid-monohydrate/
https://wap.guidechem.com/encyclopedia/p-toluenesulfonic-acid-monohyd-dic14139.html
https://www.nbinno.com/article/other-organic-chemicals/industrial-applications-p-toluenesulfonic-acid-monohydrate-beyond-pharmaceuticals-vl
https://betonnutrition.com/product/p-toluenesulfonic-acid-monohydrate/
https://www.benchchem.com/product/b7769744?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/p-toluenesulfonic-acid-monohyd-dic14139.html
https://pim-resources.coleparmer.com/sds/01968.pdf
https://en.wikipedia.org/wiki/P-Toluenesulfonic_acid
https://www.integraclear.com/msds/T593_26603_101.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-pTOLUENE-SULPHONIC-ACID-MONOHYDRATE-CASNO-6192-52-06339-EN.aspx
https://www.integraclear.com/msds/T593_26603_101.pdf
https://pim-resources.coleparmer.com/sds/01968.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-pTOLUENE-SULPHONIC-ACID-MONOHYDRATE-CASNO-6192-52-06339-EN.aspx
https://www.guidechem.com/question/what-is-p-toluenesulfonic-acid-id134748.html
https://www.integraclear.com/msds/T593_26603_101.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ACR17178~~PDF~~MTR~~CGV4~~EN~~2022-04-03%2021:37:17~~p-Toluenesulfonic%20acid%20monohydrate~~
https://en.wikipedia.org/wiki/P-Toluenesulfonic_acid
https://wap.guidechem.com/encyclopedia/p-toluenesulfonic-acid-monohyd-dic14139.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3173385.htm
https://wap.guidechem.com/encyclopedia/p-toluenesulfonic-acid-monohyd-dic14139.html
https://www.integraclear.com/msds/T593_26603_101.pdf
https://www.benchchem.com/product/b7769744?utm_src=pdf-body
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_the_Applications_of_p_Toluenesulfonic_Acid_Monohydrate_in_Organic_Chemistry.pdf
https://www.nbinno.com/article/other-organic-chemicals/why-pts-monohydrate-essential-modern-organic-synthesis-lg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

reactions like esterification to the intricate, multi-step synthesis of pharmaceuticals, TSOH-H20
provides an efficient, reliable, and often superior alternative to mineral acids, solidifying its role
as a cornerstone of modern organic synthesis.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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